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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide to preparing ferric

ethylenediaminetetraacetic acid (Fe-EDTA) stock solutions for hydroponic applications. Iron is a

crucial micronutrient for plant growth, and its availability in a soluble form is essential for

optimal plant health and development. Chelation with EDTA prevents iron from precipitating out

of the nutrient solution, particularly at varying pH levels, ensuring its continuous availability to

the plants.[1][2][3]

Principles of Iron Chelation
Iron exists in two primary oxidation states in aqueous solutions: ferrous (Fe²⁺) and ferric (Fe³⁺).

In typical hydroponic nutrient solutions, iron can easily react with phosphates and hydroxides to

form insoluble precipitates, rendering it unavailable to plants.[2] A chelating agent like EDTA

envelops the iron ion, forming a stable, water-soluble complex that protects it from these

reactions.[1][3] The stability of the Fe-EDTA complex is pH-dependent, being most effective in

a pH range of 4.0 to 6.5.[4][5] Above pH 7.0, its effectiveness diminishes.[4]

Data Presentation: Ferric-EDTA Stock Solution
Recipes
The following tables summarize various published methods for preparing Fe-EDTA stock

solutions. These recipes offer flexibility in terms of starting materials and desired final
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concentrations.

Table 1: Preparation from Ferrous Sulfate and Disodium EDTA

Component
Amount per 1
L of Stock
Solution

Resulting
Concentration

Final Dilution
& Target Fe
Concentration

Reference

Ferrous Sulfate

Heptahydrate

(FeSO₄·7H₂O)

29.4 g
106 mM (5936

ppm Fe)

Varies based on

experimental

needs.

[6]

Disodium EDTA

(C₁₀H₁₄N₂Na₂O₈·

2H₂O)

33.2 g 106 mM [6]

1N Sodium

Hydroxide

(NaOH)

89.2 mL [6]

Ferrous Sulfate

Heptahydrate

(FeSO₄·7H₂O)

5.52 g
200x Stock

Solution

5 mL per 1 L of

medium for 27.8

mg/L

FeSO₄·7H₂O

Disodium EDTA

(C₁₀H₁₄N₂Na₂O₈·

2H₂O)

7.45 g

Table 2: Preparation from Ferric Ammonium Sulfate and Disodium EDTA
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Component
Amount per 1
L of Stock
Solution

Resulting
Concentration

Final Dilution
& Target Fe
Concentration

Reference

Ferric

Ammonium

Sulfate

(Fe(NH₄)₂(SO₄)₂·

6H₂O)

0.7 g 1.7 mM

Varies based on

experimental

needs.

[7]

Disodium EDTA

(Na₂EDTA·2H₂O)
0.66 g 1.7 mM [7]

Table 3: Preparation from Pre-made Iron Chelate Powder

Component Amount
Resulting
Concentration

Final Dilution
& Target Fe
Concentration

Reference

Iron Chelate

Powder (13%

Fe)

57 g in 1 gallon

(3.785 L) of

water

~1900 ppm Fe

1-2 tsp (5-10 mL)

per 10 gallons

(37.85 L) of

reservoir water

for 2-5 ppm Fe

[4]

Experimental Protocols
Below are detailed protocols for preparing Fe-EDTA stock solutions based on the data

presented.

Protocol 1: Preparation of High-Concentration Fe-EDTA Stock Solution from Ferrous Sulfate

and Disodium EDTA

This protocol yields a 106 mM Fe-EDTA stock solution containing approximately 5936 ppm of

iron.

Materials:
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Ferrous Sulfate Heptahydrate (FeSO₄·7H₂O)

Disodium EDTA (C₁₀H₁₄N₂Na₂O₈·2H₂O)

Sodium Hydroxide (NaOH), 1N solution

Deionized or distilled water

Magnetic stirrer and stir bar

Beakers (250 mL, 1 L)

Graduated cylinders (100 mL, 1 L)

pH meter

Opaque storage bottle

Procedure:

In a 250 mL beaker, dissolve 33.2 g of Disodium EDTA in approximately 200 mL of deionized

water. Gentle heating and stirring may be required to fully dissolve the powder.

In a separate 100 mL beaker, prepare an 89.2 mL solution of 1N Sodium Hydroxide.

In another 250 mL beaker, dissolve 29.4 g of Ferrous Sulfate Heptahydrate in approximately

100 mL of deionized water.

Slowly add the NaOH solution to the Disodium EDTA solution while stirring continuously.

Next, slowly pour the Ferrous Sulfate solution into the EDTA-NaOH mixture while stirring.

Transfer the final mixture to a 1 L graduated cylinder and bring the total volume to 1 L with

deionized water.

Stir the solution thoroughly and leave it overnight in a dark place.[6]

Store the resulting stock solution in an opaque bottle to prevent photodegradation.[5]
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Protocol 2: Preparation of Fe-EDTA Stock Solution from Ferric Ammonium Sulfate and

Disodium EDTA

This protocol produces a 1.7 mM Fe-EDTA stock solution.

Materials:

Ferric Ammonium Sulfate (Fe(NH₄)₂(SO₄)₂·6H₂O)

Disodium EDTA (Na₂EDTA·2H₂O)

Deionized or distilled water

Magnetic stirrer and stir bar

Beakers (250 mL, 1 L)

Graduated cylinder (1 L)

pH meter

Procedure:

In a 1 L beaker, dissolve 0.66 g of Disodium EDTA in 700 mL of deionized water.

Adjust the pH of the EDTA solution to 7.5 using a suitable acid or base (e.g., dilute NaOH or

H₂SO₄) while monitoring with a pH meter.

In a separate 250 mL beaker, dissolve 0.7 g of Ferric Ammonium Sulfate in 100 mL of

deionized water.

Add the Ferric Ammonium Sulfate solution to the pH-adjusted EDTA solution while stirring.

Transfer the combined solution to a 1 L graduated cylinder and bring the final volume to 1 L

with deionized water.

Store the stock solution in a cool, dark place.
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Mandatory Visualizations
Logical Workflow for Ferric-EDTA Stock Solution Preparation
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Caption: Workflow for preparing a Ferric-EDTA stock solution.

Signaling Pathway of Iron Chelation with EDTA
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Caption: The process of iron chelation by EDTA for plant uptake.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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